6,8-Dichloroimidazo[1,2-a]pyridin-2-amine

• Molecular Formula: C7H5Cl2N3
• Molecular Weight: 202.04 g/mol
• IUPAC Name: 6,8-dichloroimidazo[1,2-a]pyridin-2-amine
• InChI: InChI=1S/C7H5Cl2N3/c8-4-1-5(9)7-11-6(10)3-12(7)2-4/h1-3H,10H2
• InChI Key: WDYBVAQQVPOMSE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC(=CN2C=C1Cl)N)Cl

Description

6,8-Dichloroimidazo[1,2-a]pyridin-2-amine is a heterocyclic compound that features a fused imidazo-pyridine ring system with chlorine atoms at the 6 and 8 positions. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,8-Dichloroimidazo[1,2-a]pyridin-2-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-aminopyridine with a suitable chlorinating agent, such as phosphorus oxychloride (POCl3), to introduce the chlorine atoms at the desired positions . The reaction is usually carried out under reflux conditions to ensure complete chlorination.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

6,8-Dichloroimidazo[1,2-a]pyridin-2-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form N-oxides or reduction to remove the chlorine atoms.

Common Reagents and Conditions

Substitution: Reagents like sodium amide (NaNH2) or potassium thiolate (KSR) are commonly used for substitution reactions.

Oxidation: Oxidizing agents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an amino derivative, while oxidation would produce an N-oxide .

Scientific Research Applications

6,8-Dichloroimidazo[1,2-a]pyridin-2-amine has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Biological Studies: The compound is used in studies to understand its interaction with biological targets, such as proteins and nucleic acids.

Chemical Biology: It serves as a tool compound to probe biological pathways and mechanisms.

Industrial Applications: The compound is used in the synthesis of more complex molecules for pharmaceutical and agrochemical industries.

Mechanism of Action

The mechanism of action of 6,8-Dichloroimidazo[1,2-a]pyridin-2-amine involves its interaction with specific molecular targets, such as enzymes and receptors. It is known to inhibit the phosphatidylinositol 3-kinase (PI3K) pathway, which plays a crucial role in cell growth, proliferation, and survival . By inhibiting PI3K, the compound can induce cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

6,8-Dichloroimidazo[1,2-a]pyridin-2-amine can be compared with other imidazo[1,2-a]pyridine derivatives:

6-Chloroimidazo[1,2-a]pyridine: Lacks the additional chlorine atom at the 8 position, which may affect its biological activity.

8-Chloroimidazo[1,2-a]pyridine: Lacks the chlorine atom at the 6 position, leading to different reactivity and applications.

6,8-Dibromoimidazo[1,2-a]pyridin-2-amine: Bromine atoms instead of chlorine, which can influence its chemical properties and biological activities.

The unique positioning of chlorine atoms in this compound contributes to its distinct chemical reactivity and potential biological applications .